Cas no 10605-21-7 (Carbendazim)

• Product Name: Carbendazim
• CAS No: 10605-21-7
• MF: C₉H₉N₃O₂
• MW: 191.1867
• MDL: MFCD00055390
• CID: 48686
• PubChem ID: 25429
• Update Time: 2025-10-14

Carbendazim Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-carbamic acid methyl ester
• methyl benzimidazol-2-ylcarbamate
• Methyl-1H-benzimidazol-2-yl carbamate
• Carbendazol
• Bavistin
• Derosal
• Delsene
• Methyl 2-benzimidazolecarbamate
• 2-Benzimidazolecarbamic acid methyl ester
• 2-(Carbomethoxyamino)benzimidazole
• BCM
• N-(benzimidazlyl-2)methyl carbamate(effective constituent)
• Carbendazim
• Carbendazim Solution
• Methomyl Technical
• 1H-BenziMidazol-2-ylcarbaMic acid Methyl ester
• 2-(MethoxycarbonylaMino)benziMidazole
• BCM,Carbendazim,Methyl 2-benzimidazolecarbamate
• BCM,Methyl 2-benzimidazolecarbamate,Methyl benzimidazol-2-ylcarbamate
• bmk
• Fenbendazole impurity A
• MBCA
• methyl 1H-1,3-benzimidazol-2-ylcarbamate
• methyl N-1H-benzimidazol-2-ylcarbamate
• Methyl-2-ben
• myco
• spin
• stein
• MBC
• a118
• g665
• ek578
• 多菌灵生产厂家
• Carbendazole
• Mecarzole
• Carbendazime
• Thicoper
• Bavistan
• Medamine
• Funaben
• Garbenda
• BMK (fungicide)
• Supercarb
• Equitdazin
• Kemdazin
• Carbendazym
• Kolfugo
• Karben
• Custos
• Agrizim
• Stempor
• Bitosen
• Bengard
• Battal
• Bavistin 3460
• carbendazine
• Pillarstin
• Falicarben
• Fungisol
• Triticol
• Bercema-Bitosen
• Kolfugo Extra
• methyl 1H-benzo[d]imidazol-2-ylcarbamate
• Preventol BCM
• Antibac

• MDL： MFCD00055390
• Inchi： 1S/C9H9N3O2/c1-14-9(13)12-8-10-6-4-2-3-5-7(6)11-8/h2-5H,1H3,(H2,10,11,12,13)
• InChI Key： TWFZGCMQGLPBSX-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1N([H])/C(=N/C(=O)OC)/N2

Computed Properties

• Exact Mass: 191.06900
• Monoisotopic Mass: 191.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.5
• Topological Polar Surface Area: 67

Experimental Properties

• Color/Form: White crystal, the industrial product is light yellowish brown powder.
• Density: 1.4500
• Melting Point: >300 °C (lit.)
• Boiling Point: 326.92°C (rough estimate)
• Flash Point: 11 °C
• Refractive Index: 1.6500 (estimate)
• Solubility: pyridine: soluble1%, clear, very faintly brownish-yellow
• Water Partition Coefficient: <0.1 g/100 mL at 21 ºC
• PSA: 67.01000
• LogP: 1.81420
• pka: 4.48(at 25℃)
• Merck: 13,1799
• Solubility: Slightly soluble in water, benzene, dichloromethane, soluble in ethanol

Carbendazim Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H340,H360,H410
• Warning Statement： P201,P273,P308+P313,P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 46-60-61-50/53
• Safety Instruction： S53-S45-S60-S61-S36/37
• RTECS：DD6500000
• Hazardous Material Identification：
• Risk Phrases：R46; R60; R61; R50/53
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles 2-benzimidazolylcarbamic acid esters

Additional information on Carbendazim

Comprehensive Guide to Carbendazim (CAS No. 10605-21-7): Properties, Applications, and Environmental Impact

Carbendazim (CAS No. 10605-21-7), a widely recognized benzimidazole fungicide, has been a cornerstone in agricultural and horticultural practices for decades. This systemic fungicide is renowned for its broad-spectrum activity against fungal pathogens, making it a go-to solution for crop protection. The chemical name for Carbendazim is methyl 1H-benzimidazol-2-ylcarbamate, and it belongs to the class of benzimidazole derivatives. Its unique mode of action involves inhibiting fungal microtubule assembly, disrupting cell division, and ultimately leading to pathogen death.

In recent years, the demand for Carbendazim-based products has surged due to growing concerns about food security and crop yield protection. Farmers and agronomists frequently search for "Carbendazim efficacy," "best practices for Carbendazim application," and "Carbendazim alternatives" as sustainable farming gains traction. The compound's versatility allows it to control diseases like powdery mildew, rust, and fusarium wilt in crops such as wheat, rice, fruits, and vegetables. However, its use has also sparked debates about environmental persistence and residue management, aligning with global trends toward eco-friendly pest control.

The physicochemical properties of Carbendazim (CAS No. 10605-21-7) contribute to its effectiveness. With a molecular formula of C₉H₉N₃O₂, it appears as a white to grayish crystalline powder with low solubility in water but high stability in neutral or weakly acidic conditions. This stability ensures prolonged activity on plant surfaces, though it raises questions about "Carbendazim degradation" and "soil half-life" in environmental studies. Researchers emphasize the importance of proper dosage calibration to balance efficacy with minimal ecological impact, a topic frequently explored in "integrated pest management" discussions.

Innovations in formulation technology have led to improved Carbendazim products, such as wettable powders and suspension concentrates, addressing user queries about "how to mix Carbendazim" and "compatibility with other agrochemicals." The compound's systemic nature allows both protective and curative action, with translocation through xylem vessels—a feature that distinguishes it from contact fungicides. Recent studies focus on "Carbendazim resistance management" as overuse in certain regions has led to reduced sensitivity in some fungal populations, prompting the development of rotation strategies with other fungicide classes.

From a regulatory perspective, Carbendazim (CAS No. 10605-21-7) remains approved in many countries but with strict maximum residue limits (MRLs), reflecting the agricultural industry's shift toward "responsible pesticide use." Analytical methods like HPLC-MS/MS are now routinely employed to monitor residues, responding to consumer searches for "Carbendazim safety in food." The compound's low acute toxicity to mammals contrasts with its environmental profile, driving research into "biodegradation pathways" using microbial consortia—a hot topic in green chemistry forums.

Looking ahead, the role of Carbendazim in modern agriculture continues to evolve. While it remains indispensable for certain crop-disease systems, the rise of biological fungicides and plant resistance inducers offers complementary approaches. Current research explores "nanocarrier delivery systems" for Carbendazim to enhance targeting and reduce application rates, addressing both efficacy and environmental concerns. As sustainable agriculture becomes paramount, understanding the nuanced balance of Carbendazim benefits and ecological stewardship will shape its future applications.